molecular formula C10H9NO3S B1229292 2-Naphthylsulfamic acid CAS No. 10344-95-3

2-Naphthylsulfamic acid

Cat. No.: B1229292
CAS No.: 10344-95-3
M. Wt: 223.25 g/mol
InChI Key: CVQSVFTZCRZRBT-UHFFFAOYSA-N
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Description

2-Naphthylsulfamic acid is a naphthalene derivative where a sulfamic acid group (–NHSO₃H) is attached to the β-position (2-position) of the naphthalene ring. This compound combines the aromatic stability of naphthalene with the acidic and nucleophilic reactivity of the sulfamic acid group. Below, we compare this compound with similar derivatives using available data.

Properties

CAS No.

10344-95-3

Molecular Formula

C10H9NO3S

Molecular Weight

223.25 g/mol

IUPAC Name

naphthalen-2-ylsulfamic acid

InChI

InChI=1S/C10H9NO3S/c12-15(13,14)11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7,11H,(H,12,13,14)

InChI Key

CVQSVFTZCRZRBT-UHFFFAOYSA-N

SMILES

C1=CC=C2C=C(C=CC2=C1)NS(=O)(=O)O

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)NS(=O)(=O)O

Other CAS No.

10344-95-3

Synonyms

2-naphthalenesulfamic acid
2-naphthylsulfamate
2-naphthylsulfamic acid
potassium 2-naphthyl sulphamate

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physical Properties

The table below summarizes key physical properties of 2-naphthylsulfamic acid and related compounds:

Compound Name CAS Number Molecular Weight (g/mol) Melting Point (°C) Solubility/Stability Notes
2-Naphthalenesulfonyl chloride 93-11-8 226.68 74–78 Reactive precursor; hydrolyzes easily
Sodium naphthalene-2-sulphonate 532-02-5 246.22 (anhydrous) Not reported Water-soluble; stable ionic compound
2-(n-Methylnaphthalene-2-sulfonamido)acetic acid 123760-47-4 323.37 (estimated) Discontinued Poor stability; discontinued sales
1,3,6-Naphthalenetrisulfonic acid sodium salt hydrate 19437-42-4 ~524.3 (hydrated) Not reported High water solubility; trisulfonated derivative

Key Observations :

  • Reactivity : 2-Naphthalenesulfonyl chloride is highly reactive due to the sulfonyl chloride group, making it a key intermediate for synthesizing sulfonamides or sulfonate salts . In contrast, sodium naphthalene-2-sulphonate is stable and water-soluble, reflecting typical ionic sulfonate behavior .
  • Stability Issues : Derivatives like 2-(n-Methylnaphthalene-2-sulfonamido)acetic acid were discontinued, suggesting challenges in stability or synthesis .

Chemical Reactivity and Functional Groups

  • Sulfonyl Chlorides (e.g., 2-Naphthalenesulfonyl chloride) : React with amines or alcohols to form sulfonamides or sulfonate esters. Their reactivity is critical in pharmaceutical and polymer industries .
  • Sulfonates (e.g., Sodium naphthalene-2-sulphonate) : Exhibit low reactivity due to their ionic nature. Used in detergents, dyes, and as dispersing agents .

Q & A

Q. What are the recommended methods for synthesizing and purifying 2-Naphthylsulfamic acid in laboratory settings?

Synthesis typically involves sulfonation of 2-naphthylamine using sulfuric acid or oleum under controlled temperature (e.g., 40–60°C). For purification, recrystallization from aqueous ethanol or methanol is preferred to achieve >98% purity. Ensure reaction intermediates, such as sodium salts (e.g., 2-naphthalenesulfonic acid sodium salt), are thoroughly characterized via melting point analysis (mp 79–83°C) and NMR spectroscopy .

Q. How can researchers characterize the purity and structural integrity of 2-Naphthylsulfamic acid?

Key techniques include:

  • HPLC-UV : Quantify purity using reverse-phase chromatography with UV detection at 254 nm.
  • 1H/13C NMR : Confirm structural integrity by analyzing aromatic proton environments (δ 7.2–8.5 ppm) and sulfonic acid group integration.
  • Elemental Analysis : Verify stoichiometric ratios of C, H, N, and S.
    Detailed experimental protocols should follow guidelines for reproducibility, including solvent systems and instrument calibration .

Q. What are the stability considerations for 2-Naphthylsulfamic acid under varying pH and temperature conditions?

The compound is hygroscopic and degrades in alkaline conditions (pH > 8). Store at 4°C in airtight containers with desiccants. Stability assays should monitor sulfonic acid group hydrolysis via FTIR (loss of S=O stretching at 1180 cm⁻¹) over time .

Advanced Research Questions

Q. How can contradictions in spectral data (e.g., NMR or mass spectrometry) arising from different synthesis routes be resolved?

Contradictions often stem from residual solvents, tautomeric forms, or byproducts. Mitigation strategies:

  • 2D NMR (COSY, HSQC) : Resolve overlapping signals caused by naphthyl ring substituents.
  • High-Resolution Mass Spectrometry (HRMS) : Differentiate between isobaric impurities (e.g., sodium adducts vs. protonated ions).
  • Controlled Recrystallization : Isolate polymorphic forms and compare their spectral profiles.
    Cross-validate findings with synthetic protocols from peer-reviewed sources to identify methodological biases .

Q. What experimental designs are optimal for studying 2-Naphthylsulfamic acid’s interactions with sulfatase enzymes?

  • Kinetic Assays : Measure enzyme inhibition using UV-Vis monitoring of substrate cleavage (e.g., 4-nitrocatechol sulfate) at 515 nm.
  • Molecular Docking : Model binding interactions with sulfatase active sites using software like AutoDock Vina.
  • Isothermal Titration Calorimetry (ITC) : Quantify binding thermodynamics (ΔH, ΔS).
    Reference the SulfAtlas database for enzyme-specific parameters and ensure enzyme preparations meet ACS reagent standards .

Q. How can structure-activity relationships (SAR) be explored for 2-Naphthylsulfamic acid derivatives in biochemical applications?

  • Derivatization : Introduce substituents (e.g., methyl, nitro groups) at the naphthyl ring or sulfamic acid moiety.
  • Comparative Bioassays : Test derivatives against wild-type and mutant enzymes to identify critical functional groups.
  • QSAR Modeling : Use Gaussian or Spartan software to correlate electronic properties (HOMO-LUMO gaps) with inhibitory activity.
    Validate models with experimental IC50 values and cross-check synthetic routes for reproducibility .

Methodological Best Practices

  • Literature Review : Prioritize peer-reviewed journals (e.g., Beilstein Journal of Organic Chemistry) over commercial databases to avoid biased or non-reproducible data .
  • Data Reporting : Follow guidelines for experimental sections, including reagent specifications (e.g., CAS RN 130-13-2 for sodium salts) and spectral acquisition parameters .

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